Cas no 62238-01-1 (Decane, 2,2,8-trimethyl-)
Decane, 2,2,8-trimethyl- structure
Product name:Decane, 2,2,8-trimethyl-
Decane, 2,2,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Decane, 2,2,8-trimethyl-
- 2,2,8-trimethyldecane
- Trimethyldecane, 2,2,8-
- 62238-01-1
- 2,2,8-Trimethyldecane #
- ZXPYELGEJQYCMG-UHFFFAOYSA-N
- DTXSID80334830
-
- Inchi： InChI=1S/C13H28/c1-6-12(2)10-8-7-9-11-13(3,4)5/h12H,6-11H2,1-5H3
- InChI Key： ZXPYELGEJQYCMG-UHFFFAOYSA-N
- SMILES： CCC(C)CCCCCC(C)(C)C
Computed Properties
- Exact Mass: 184.21924
- Monoisotopic Mass: 184.219100893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Decane, 2,2,8-trimethyl- Related Literature
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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2. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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